Cas no 100701-53-9 (Propanedioic acid, ethylfluoro-, monoethyl ester)
100701-53-9 structure
Product Name:Propanedioic acid, ethylfluoro-, monoethyl ester
CAS No:100701-53-9
MF:C7H11FO4
MW:178.158246278763
CID:1126180
Update Time:2024-07-27
Propanedioic acid, ethylfluoro-, monoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, ethylfluoro-, monoethyl ester
- Propanedioic acid, 2-ethyl-2-fluoro-, 1-ethyl ester
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- Inchi: 1S/C7H11FO4/c1-3-7(8,5(9)10)6(11)12-4-2/h3-4H2,1-2H3,(H,9,10)
- InChI Key: LDVHGNXHOFEWBW-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC)(F)C(O)=O
Computed Properties
- Exact Mass: 177.0563
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 266.8±25.0 °C(Predicted)
- PSA: 66.43
- pka: 0.78±0.36(Predicted)
Propanedioic acid, ethylfluoro-, monoethyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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